2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-methoxy-4-oxo-2-[(4-phenylpiperazin-1-yl)methyl]pyridin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H30N4O4/c1-33-24-11-7-6-10-22(24)27-26(32)19-30-18-25(34-2)23(31)16-21(30)17-28-12-14-29(15-13-28)20-8-4-3-5-9-20/h3-11,16,18H,12-15,17,19H2,1-2H3,(H,27,32)
• InChI Key: PZYMWWKXWQQSFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C=C2CN3CCN(CC3)C4=CC=CC=C4)OC
• Molecular Formula: C26H30N4O4
• Molecular Weight: 462.5 g/mol

Description

2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H30N4O4 and its molecular weight is 462.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A compound with a similar structural framework, specifically incorporating the 4-arylpiperazin-1-yl moiety, was synthesized and tested for its electrocardiographic, antiarrhythmic, and antihypertensive activities. The study found that certain derivatives exhibited significant antiarrhythmic and antihypertensive activities, suggesting a link between these effects and the alpha-adrenolytic properties of the compounds. This provides insight into the potential cardiovascular applications of compounds with similar structures (Malawska et al., 2002).

Anticonvulsant and Analgesic Effects

Derivatives of similar compounds were explored for their anticonvulsant activity, showing effectiveness in models of epilepsy. Notably, some derivatives demonstrated significant analgesic activity without impairing motor coordination. This suggests the potential of compounds within this structural class to be used in managing convulsions and pain (Obniska et al., 2015).

Cognitive and Neuroprotective Applications

A study focused on synthesizing a derivative and evaluating its effects on memory in mice. The findings indicated potential cognitive benefits, suggesting applications in enhancing memory or treating cognitive impairments (Li Ming-zhu, 2008).

Insecticidal Properties

Research into pyridine derivatives demonstrated that some compounds exhibit insecticidal activity, particularly against the cowpea aphid. This opens avenues for the development of new insecticides or pest management solutions (Bakhite et al., 2014).

Anticancer Activity

Compounds with structural similarities showed potential anticancer properties, with certain derivatives inhibiting cancer cell growth. This highlights the possibility of developing new anticancer agents based on the modification of the core structure of such compounds (Al-Sanea et al., 2020).